Cas no 2679831-01-5 (rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid)

• Product Name: rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid
• CAS No: 2679831-01-5
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 6243214
• PubChem ID: 165917939
• Update Time: 2025-10-21

rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286144
• rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid
• 2679831-01-5

• Inchi： 1S/C12H18F3NO3/c1-7(17)16-8(11(2,3)10(18)19)5-4-6-9(16)12(13,14)15/h8-9H,4-6H2,1-3H3,(H,18,19)/t8-,9+/m0/s1
• InChI Key： NIOURIQBVFKZIE-DTWKUNHWSA-N
• SMILES： FC([C@H]1CCC[C@@H](C(C(=O)O)(C)C)N1C(C)=O)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid

Rac-2-[(2R,6S)-1-Acetyl-6-(Trifluoromethyl)Piperidin-2-Yl]-2-Methylpropanoic Acid: A Comprehensive Overview

The compound rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid (CAS No. 2679831-01-5) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a piperidine ring substituted with an acetyl group, a trifluoromethyl group, and a 2-methylpropanoic acid moiety. The stereochemistry of the molecule is defined by the (2R,6S) configuration of the piperidine ring, which plays a crucial role in its chemical and biological properties.

Recent studies have highlighted the importance of trifluoromethyl groups in organic chemistry due to their ability to enhance stability and bioavailability in drug molecules. The presence of this group in the compound under discussion suggests that it may exhibit favorable pharmacokinetic properties. Additionally, the piperidine ring is a common structural motif in many bioactive compounds, often contributing to hydrogen bonding interactions and overall molecular rigidity.

The acetyl group attached to the piperidine ring further modulates the compound's reactivity and solubility. Acetylation is a widely used strategy in medicinal chemistry to improve drug-like properties such as absorption and distribution. The combination of these functional groups makes this compound a promising candidate for further exploration in drug discovery programs targeting various therapeutic areas.

From a synthetic perspective, the construction of such a complex molecule requires advanced techniques such as asymmetric synthesis and multi-component reactions. The stereochemical control achieved in this compound is particularly noteworthy, as it ensures the correct spatial arrangement of substituents for optimal biological activity. Researchers have employed various strategies, including enantioselective catalysis and stereoselective cycloadditions, to synthesize similar compounds with high enantiomeric excess.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Molecular modeling studies have revealed that the trifluoromethyl group contributes significantly to the molecule's lipophilicity, while the piperidine ring enhances its ability to interact with biological targets through hydrogen bonding. These findings underscore the importance of rational design in creating molecules with tailored physicochemical properties.

In terms of applications, this compound could serve as a lead structure for developing new drugs or agrochemicals. Its unique combination of functional groups makes it suitable for exploring interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins. Furthermore, its stability under physiological conditions suggests that it may be amenable to formulation into various drug delivery systems.

Looking ahead, ongoing research into similar compounds continues to push the boundaries of what is achievable in organic synthesis and drug design. The integration of experimental and computational approaches promises to yield even more sophisticated molecules with enhanced therapeutic potential. As such, rac-2-[(2R,6S)-1-acetyl-6-(trifluoromethyl)piperidin-2-yl]-2-methylpropanoic acid stands as a testament to the ingenuity and precision required in modern chemical research.